Cas no 214907-09-2 (5-Iodopyrimidine-4,6-diamine)
5-Iodopyrimidine-4,6-diamine structure
5-Iodopyrimidine-4,6-diamine Properties
Names and Identifiers
-
- 5-Iodopyrimidine-4,6-diamine
- 4,6-DIAMINO-5-IODOPYRIMIDINE
- 4,6-Pyrimidinediamine, 5-iodo-
- Z1269152433
- MFCD20040099
- 4,6-diamino-5-iodo-pyrimidine
- DTXSID20461977
- AM62627
- A924562
- SY355471
- 5-Iodopyrimidine-4,6-diamine, AldrichCPR
- 5-iododiaminopyrimidine
- AKOS022173544
- DGHLQCSKEMTMIS-UHFFFAOYSA-N
- DB-294945
- 214907-09-2
- AS-18929
- D76645
- SB58145
- SCHEMBL3583458
- CS-0106535
- EN300-697912
- +Expand
-
- MFCD20040099
- DGHLQCSKEMTMIS-UHFFFAOYSA-N
- InChI=1S/C4H5IN4/c5-2-3(6)8-1-9-4(2)7/h1H,(H4,6,7,8,9)
- C1=NC(=C(C(=N)N1)I)N
Computed Properties
- 235.95555
- 3
- 4
- 0
- 235.95589g/mol
- 9
- 88.6
- 0
- 0
- 0
- 0
- 0
- 1
- 0.2
- 77.8Ų
Experimental Properties
- 77.82
- 226-230°C
5-Iodopyrimidine-4,6-diamine Price
5-Iodopyrimidine-4,6-diamine Related Literature
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B. Venkata Rami Reddy,R. Ravikumar,C. Nithya,S. Gopukumar J. Mater. Chem. A, 2015,3, 18059-18063
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Jingbin Quan,Lin Mei,Zheng Ma,Jichun Huang,Decheng Li RSC Adv., 2016,6, 55786-55791
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4. Convergent approach to complex spirocyclic pyrans: practical synthesis of the oxa-pinnaic acid core†Frank D. Ferrari,Adele E. Pasqua,Andrew J. Ledgard,Rodolfo Marquez Org. Biomol. Chem., 2013,11, 3469-3476
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Zhang-Jian Fang,Hua Jiang New J. Chem., 2010,34, 1239-1242
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Qing-Qing Xu,Xi-Yan Dong,Ren-Wu Huang,Bo Li,Shuang-Quan Zang Nanoscale, 2015,7, 1650-1654
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Kerstin Schmoltner,Florian Schlütter,Milan Kivala,Martin Baumgarten,Roman Trattnig,Andreas Klug,Klaus Müllen Polym. Chem., 2013,4, 5337-5344
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Lixia Zhang,Xiaoyu Zhu,Xiaohong He,Yong Tao,Jintao Zhang RSC Adv., 2014,4, 41135-41140
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Kristof Seubert,Célia Fonseca Guerra,F. Matthias Bickelhaupt,Jens Müller Chem. Commun., 2011,47, 11041-11043
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Chang-Chuan Chou,Chia-Chi Yang,Hao-Ching Chang,Way-Zen Lee,Ting-Shen Kuo New J. Chem., 2016,40, 1944-1947
Recommended suppliers
Amadis Chemical Company Limited
(CAS:214907-09-2)5-Iodopyrimidine-4,6-diamine
99%
10g
895.0